Cas no 1595639-07-8 (1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro-
• CAS No: 1595639-07-8
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• CID: 5266034
• Update Time: 2025-06-14

1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro-

• Inchi： 1S/C8H7ClN4O2/c1-2-12-8-5(3-11-12)7(9)6(4-10-8)13(14)15/h3-4H,2H2,1H3
• InChI Key： UKXXVHNHIRFRGO-UHFFFAOYSA-N
• SMILES： C12N(CC)N=CC1=C(Cl)C([N+]([O-])=O)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro-

Comprehensive Overview of 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro- (CAS No. 1595639-07-8)

The compound 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro- (CAS No. 1595639-07-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core substituted with chloro, ethyl, and nitro groups, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are increasingly interested in this scaffold due to its relevance in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for nitrogen-containing heterocycles like 1H-Pyrazolo[3,4-b]pyridine derivatives has surged, driven by their applications in medicinal chemistry. The presence of the 4-chloro and 5-nitro substituents enhances its reactivity, enabling further functionalization for tailored applications. This compound is often explored in the context of small-molecule drug development, a hot topic in the pharmaceutical industry, where precision and efficiency are paramount.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 4-chloro-1-ethyl-5-nitro-1H-pyrazolo[3,4-b]pyridine?" The answer lies in multi-step organic synthesis, often starting from commercially available pyridine derivatives. Researchers frequently employ palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to introduce the desired substituents. The ethyl group at the 1-position is particularly noteworthy, as it can influence the compound's pharmacokinetic properties, a critical consideration in drug design.

Another trending topic is the environmental and regulatory aspects of chemical intermediates. While 1595639-07-8 is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The scientific community is increasingly focused on green chemistry principles, and efforts are underway to optimize the synthesis of such compounds to minimize waste and energy consumption. This aligns with global sustainability goals, making the compound a subject of interest beyond its immediate applications.

The versatility of 1H-Pyrazolo[3,4-b]pyridine derivatives extends to materials science, where they are investigated for their electronic properties. The nitro group in 4-chloro-1-ethyl-5-nitro-1H-pyrazolo[3,4-b]pyridine can act as an electron-withdrawing moiety, potentially useful in designing organic semiconductors or photovoltaic materials. This dual applicability in life sciences and materials engineering underscores its interdisciplinary importance.

In conclusion, 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-ethyl-5-nitro- (CAS No. 1595639-07-8) represents a compelling case study in modern chemical research. Its structural features and functional groups make it a valuable building block for innovation across multiple domains. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.